4-n-Hexyloxy-2-fluorobromobenzene

• CAS RN: 121219-13-4
• Molecular Formula: C12H16BrFO
• Molecular Weight: 275.16 g/mol
• IUPAC Name: 1-bromo-2-fluoro-4-hexoxybenzene
• InChI: InChI=1S/C12H16BrFO/c1-2-3-4-5-8-15-10-6-7-11(13)12(14)9-10/h6-7,9H,2-5,8H2,1H3
• InChI Key: CPQAIKSQEZFTOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC(=C(C=C1)Br)F

Description

4-n-Hexyloxy-2-fluorobromobenzene is a useful research compound. Its molecular formula is C12H16BrFO and its molecular weight is 275.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-bromohexane (9.33 g) in acetone (20 ml) is added dropwise to a stirred mixture of 4-bromo-3-fluorophenol (9.00 g) and potassium carbonate (13.5 g) in acetone 75 ml) at room temperature. The stirred mixture is heated under reflux for 21 h (i.e. until glc analysis revealed a complete reaction). The product is extracted into ether twice, and the combined ether extracts are washed with water, 10% sodium hydroxide, water and dried (MgSO4). The solvent is removed under vacuo and the residue is distilled (bp 100°-105° C. at 0.1 mm Hg) to yield a colourless liquid.